![molecular formula C26H29ClN2O2 B1255422 1-[4-(3-Chlorophenyl)-1-piperazinyl]-3-(diphenylmethyl)oxy-2-propanol](/img/structure/B1255422.png)
1-[4-(3-Chlorophenyl)-1-piperazinyl]-3-(diphenylmethyl)oxy-2-propanol
Overview
Description
1-[4-(3-chlorophenyl)-1-piperazinyl]-3-(diphenylmethyl)oxy-2-propanol is a diarylmethane.
Scientific Research Applications
Chemical Synthesis and Biological Activity
Research on compounds related to 1-[4-(3-Chlorophenyl)-1-piperazinyl]-3-(diphenylmethyl)oxy-2-propanol has focused on chemical synthesis and their potential biological activities. For instance, the synthesis and biological activities of optical isomers of a closely related compound, demonstrating potent calcium antagonist properties, were explored by Sakoda et al. (Sakoda, Kamikawaji, & Seto, 1992). Similarly, Jordan et al. investigated the in vitro functional profile of a derivative at serotonin receptors, suggesting its potential as an antidepressant (Jordan et al., 2005).
Pharmacokinetics and Metabolism
Studies have also focused on the pharmacokinetics and metabolism of related compounds. For example, Caldwell et al. evaluated the absorption, excretion, and metabolism of etoperidone, a compound with structural similarities, in humans (Caldwell, Wu, & Masucci, 2001).
Antifungal and Antitumor Applications
Volkova et al. synthesized and characterized a novel potential antifungal compound related to the chemical structure , revealing insights into its solubility and potential adsorption in biological media (Volkova, Levshin, & Perlovich, 2020). Hakobyan et al. explored the synthesis and antitumor activity of piperazine-based tertiary amino alcohols, a class to which the compound belongs, highlighting their potential in cancer treatment (Hakobyan et al., 2020).
Chemical Properties and Structural Analysis
The compound's structural and electronic properties have been subjects of interest as well. Bhat et al. conducted theoretical and experimental investigations into the structural, electronic, molecular, and biological properties of a related compound, offering insights into its potential pharmaceutical applications (Bhat et al., 2018).
properties
Molecular Formula |
C26H29ClN2O2 |
|---|---|
Molecular Weight |
437 g/mol |
IUPAC Name |
1-benzhydryloxy-3-[4-(3-chlorophenyl)piperazin-1-yl]propan-2-ol |
InChI |
InChI=1S/C26H29ClN2O2/c27-23-12-7-13-24(18-23)29-16-14-28(15-17-29)19-25(30)20-31-26(21-8-3-1-4-9-21)22-10-5-2-6-11-22/h1-13,18,25-26,30H,14-17,19-20H2 |
InChI Key |
VRJIARCVQYLUSK-UHFFFAOYSA-N |
Canonical SMILES |
C1CN(CCN1CC(COC(C2=CC=CC=C2)C3=CC=CC=C3)O)C4=CC(=CC=C4)Cl |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[(E,6R)-6-hydroxy-6-[(2S,8S,9R,10R,13R,14S,17S)-2-hydroxy-4,4,9,13,14-pentamethyl-3,11-dioxo-2,7,8,10,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-methyl-5-oxohept-3-en-2-yl] acetate](/img/structure/B1255340.png)
![(6E)-6-{[5-(benzylthio)-2-furyl]methylene}-5-imino-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one](/img/structure/B1255345.png)
![(4,6-Dimethylpyrimidin-5-yl)-[4-[(3S)-4-[(1R)-2-ethoxy-5-(trifluoromethyl)-2,3-dihydro-1H-inden-1-yl]-3-methylpiperazin-1-yl]-4-methylpiperidin-1-yl]methanone](/img/structure/B1255349.png)
![[3-methyl-4-(3-methylphenyl)-1-piperazinyl]-[1-(7,8,9,10-tetrahydro-6H-purino[9,8-a]azepin-4-yl)-4-piperidinyl]methanone](/img/structure/B1255353.png)
![NCGC00380268-01_C19H30O8_2-Cyclohexen-1-one, 4-[(1E)-3-(beta-D-glucopyranosyloxy)-4-hydroxy-1-buten-1-yl]-3,5,5-trimethyl-, (4R)-](/img/structure/B1255355.png)
